Cas no 2098090-80-1 (Azetidin-3-yl(6-oxa-2-azaspiro[4.5]decan-2-yl)methanone)

• Product Name: Azetidin-3-yl(6-oxa-2-azaspiro[4.5]decan-2-yl)methanone
• CAS No: 2098090-80-1
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 4776386
• Update Time: 2025-05-20

Azetidin-3-yl(6-oxa-2-azaspiro[4.5]decan-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• azetidin-3-yl(6-oxa-2-azaspiro[4.5]decan-2-yl)methanone
• Azetidin-3-yl(6-oxa-2-azaspiro[4.5]decan-2-yl)methanone

• Inchi： 1S/C12H20N2O2/c15-11(10-7-13-8-10)14-5-4-12(9-14)3-1-2-6-16-12/h10,13H,1-9H2
• InChI Key： KKMMBEVFMLRMDN-UHFFFAOYSA-N
• SMILES： O1CCCCC21CCN(C(C1CNC1)=O)C2

Computed Properties

• Exact Mass: 224.152477885 g/mol
• Monoisotopic Mass: 224.152477885 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 41.6
• Molecular Weight: 224.30

Additional information on Azetidin-3-yl(6-oxa-2-azaspiro[4.5]decan-2-yl)methanone

Recent Advances in the Study of Azetidin-3-yl(6-oxa-2-azaspiro[4.5]decan-2-yl)methanone (CAS: 2098090-80-1)

The compound Azetidin-3-yl(6-oxa-2-azaspiro[4.5]decan-2-yl)methanone (CAS: 2098090-80-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, pharmacological properties, and potential applications in drug discovery.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry, as they often exhibit enhanced binding affinity and selectivity toward biological targets. The presence of both azetidine and spirocyclic motifs in Azetidin-3-yl(6-oxa-2-azaspiro[4.5]decan-2-yl)methanone makes it a promising scaffold for the development of novel therapeutics. Researchers have successfully synthesized this compound using a multi-step synthetic route, with key steps involving the formation of the spirocyclic core and subsequent coupling with the azetidine moiety.

Pharmacological evaluations of Azetidin-3-yl(6-oxa-2-azaspiro[4.5]decan-2-yl)methanone have revealed its potential as a modulator of specific biological pathways. Preliminary in vitro studies indicate that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory and neurodegenerative diseases. Furthermore, molecular docking simulations suggest that the compound's unique three-dimensional structure allows it to interact with key residues in the active sites of target proteins, providing a rationale for its observed bioactivity.

In addition to its standalone pharmacological properties, Azetidin-3-yl(6-oxa-2-azaspiro[4.5]decan-2-yl)methanone has also been explored as a building block for the synthesis of more complex drug candidates. Recent work has demonstrated its utility in the construction of hybrid molecules that combine the benefits of spirocyclic and azetidine pharmacophores. These hybrid compounds have shown improved pharmacokinetic profiles and enhanced target engagement in preclinical models.

Despite these promising findings, challenges remain in the optimization of Azetidin-3-yl(6-oxa-2-azaspiro[4.5]decan-2-yl)methanone for clinical applications. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through further structural modifications and comprehensive in vivo studies. Ongoing research efforts are focused on elucidating the compound's mechanism of action and identifying its most promising therapeutic indications.

In conclusion, Azetidin-3-yl(6-oxa-2-azaspiro[4.5]decan-2-yl)methanone represents a valuable addition to the toolkit of medicinal chemists working on innovative therapeutic agents. Its unique structural features and demonstrated bioactivity make it a compelling subject for further investigation. Future studies should aim to expand the understanding of its structure-activity relationships and explore its potential in combination therapies and targeted drug delivery systems.